Cas no 62696-40-6 (4-Pentenoic acid, 2-hydroxy-2-methyl-, (S)-)

• Product Name: 4-Pentenoic acid, 2-hydroxy-2-methyl-, (S)-
• CAS No: 62696-40-6
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• CID: 434798
• PubChem ID: 14710062
• Update Time: 2025-04-19

4-Pentenoic acid, 2-hydroxy-2-methyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid, 2-hydroxy-2-methyl-, (S)-
• (2S)-2-hydroxy-2-methylpent-4-enoic acid
• AKOS006380563
• 62696-40-6
• DTXSID20563243

• Inchi： 1S/C6H10O3/c1-3-4-6(2,9)5(7)8/h3,9H,1,4H2,2H3,(H,7,8)/t6-/m0/s1
• InChI Key： NQRZSIPZBAMEPO-LURJTMIESA-N
• SMILES： O[C@@](C(=O)O)(C)CC=C

Computed Properties

• Exact Mass: 130.063
• Monoisotopic Mass: 130.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids